6-Chloro-N-methylpyrazin-2-amine

• IUPAC Name: 6-chloro-N-methylpyrazin-2-amine
• InChI: InChI=1S/C5H6ClN3/c1-7-5-3-8-2-4(6)9-5/h2-3H,1H3,(H,7,9)
• InChI Key: PGGYLQQGCOJVSS-UHFFFAOYSA-N
• Canonical SMILES: CNC1=CN=CC(=N1)Cl
• Molecular Formula: C5H6ClN3
• DSSTOX Substance ID: DTXSID50650332
• Molecular Weight: 143.57 g/mol
• CAS RN: 848366-38-1

Description

The compound 6-Chloro-N-methylpyrazin-2-amine is a derivative of pyrazine, which is a heterocyclic aromatic organic compound. While the specific compound is not directly discussed in the provided papers, related compounds with chloro and amino substituents on the pyrazine ring are mentioned. These compounds are of interest due to their potential applications in pharmaceuticals and their diverse chemical reactivity.

Synthesis Analysis

The synthesis of related chloro-nitropyrazinamine compounds involves decarboxylative nitration, as seen in the synthesis of 5,6-dichloro-3-nitropyrazinamine . This process typically includes the removal of a carboxyl group and the introduction of a nitro group. The synthesis of other pyrazine derivatives, such as N-substituted-6-alkoxypteridin-4-amines, involves a multi-step process including heterocyclization, alkoxylation, chlorination, and nucleophilic substitution . These methods highlight the versatility and complexity of synthesizing substituted pyrazine compounds.

Molecular Structure Analysis

The molecular structure of pyrazine derivatives can be elucidated using various spectroscopic techniques, including NMR and X-ray crystallography. For instance, the structure of N-(3-chloro-4-fluorophenyl)-6-ethoxypteridin-4-amine was confirmed by X-ray crystallographic analysis . Similarly, the crystal structure of a related compound, 5-chloro-3-(2,4-dichlorophenyl)-N-(3-methoxyphenyl)-2-methyl-6-phenylpyrazolo[1,5-a]pyrimidin-7-amine, was determined and found to belong to the triclinic system . These analyses are crucial for understanding the three-dimensional arrangement of atoms within the molecule, which can affect its reactivity and interaction with biological targets.

Chemical Reactions Analysis

The chemical reactivity of chloro-nitropyrazinamine compounds includes nucleophilic displacement of the chloro group by amines, acetylation of the amino group, and the formation of condensed ring systems . These reactions are indicative of the reactive nature of the chloro and amino groups on the pyrazine ring, which can be exploited in the synthesis of more complex molecules.

Physical and Chemical Properties Analysis

The physical and chemical properties of pyrazine derivatives can be studied using experimental and theoretical techniques. For example, a molecule closely related to 6-Chloro-N-methylpyrazin-2-amine, namely 4-chloro-N-(4,5-dihydro-1H-imidazol-2-yl)-6-methoxy-2-methylpyrimidin-5-amine, was investigated using FT-IR, FT-Raman, NMR, and DFT calculations . These studies provide insights into the vibrational modes, geometrical parameters, chemical activity regions, and electronic properties of the molecule. Such properties are essential for understanding the behavior of the compound under different conditions and its potential applications.

Scientific Research Applications

Synthesis and Chemical Properties

• General Synthesis Routes : A two-stage process for synthesizing 6-methylpyrazine-2-yl-amines, including 6-Chloro-N-methylpyrazin-2-amine, has been developed from commercially available materials, demonstrating a straightforward and efficient access to these pyrazines (Colbon et al., 2008).
• Functionalization and Derivatives : The reaction of 6-chloro-1-methylpyrazin-2(1 H)-one with Grignard reactants followed by quenching with different electrophiles allows access to various functionalized pyrazines, showcasing the compound's versatility in chemical synthesis (Mampuys et al., 2019).

Applications in Material Science

• Non-linear Optical Properties : The reaction of 2,3-dichloro-5,6-dicyanopyrazine with amines, including 6-Chloro-N-methylpyrazin-2-amine, led to products with evaluated non-linear optical properties, suggesting potential applications in material science (Hou & Matsuoka, 1993).

Catalysis and Organic Reactions

• Pd-catalyzed Amination : The palladium-catalyzed amination of chloro-terpyridine, involving compounds like 6-Chloro-N-methylpyrazin-2-amine, is used for preparing amine-containing ruthenium(II) complexes, indicating its role in catalysis and organic synthesis (Johansson, 2006).

Potential in Drug Discovery

• Synthesis of Anticancer Compounds : Studies involving the synthesis and evaluation of compounds like 6-Chloro-N-methylpyrazin-2-amine have led to novel Mannich bases with observed anticancer activities against prostate cancer cells, indicating its potential in drug discovery (Demirci & Demirbas, 2019).
• Antimicrobial Properties : Certain derivatives synthesized using 6-Chloro-N-methylpyrazin-2-amine have shown promising antimicrobial activities against various bacteria and yeast, underscoring its utility in developing new antimicrobial agents (Behbehani et al., 2011).

Environmental Science

• Degradation Studies in Water Treatment : Research on the degradation kinetics of atrazine and its products, which includes compounds like 6-Chloro-N-methylpyrazin-2-amine, with ozone and OH radicals, provides insights into the water treatment process and environmental impact (Acero et al., 2000).

Safety and Hazards

The safety information for “6-Chloro-N-methylpyrazin-2-amine” includes the following hazard statements: H315-H319-H335. The precautionary statements include P261-P305+P351+P338. It’s recommended to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes. Use of personal protective equipment and chemical impermeable gloves is advised.